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Compound of Interest

Compound Name: Antitubercular agent-36

Cat. No.: B12404530

Technical Guide on a Key Antitubercular Agent:
Isoniazid

Disclaimer: The specific compound "Antitubercular agent-36" could not be identified in the
available literature. Therefore, this technical guide focuses on Isoniazid (INH), a cornerstone
first-line antitubercular agent, to provide an in-depth overview in the requested format.

Isoniazid, or isonicotinylhydrazide, is a highly effective and specific bactericidal agent against
Mycobacterium tuberculosis.[1] It has been a critical component of tuberculosis treatment
regimens for decades.[2] This guide provides a detailed overview of its chemical structure,
properties, mechanism of action, and relevant experimental methodologies for researchers and
drug development professionals.

Chemical Structure and Physicochemical Properties

Isoniazid is a simple derivative of isonicotinic acid. Its relatively small size and hydrophilic
nature contribute to its excellent bioavailability and distribution into various body compartments,
including the cerebrospinal fluid.[3]

Table 1: Physicochemical Properties of Isoniazid
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Property Value Reference
Molecular Formula CeH7N3O [2]
Molecular Weight 137.14 g/mol [2]

White crystalline powder or
Appearance [2]
colorless crystals

B Soluble in water, sparingly
Solubility _ (2]
soluble in alcohol

Melting Point 171.4°C N/A

pKa 1.8,3.5,10.8 N/A

Antitubercular Activity and Mechanism of Action

Isoniazid is a prodrug that requires activation by the mycobacterial catalase-peroxidase
enzyme, KatG.[1][4] Once activated, the resulting isonicotinic acyl radical covalently binds with
NAD* to form an INH-NAD adduct.[1] This adduct acts as a potent inhibitor of the enoyl-acyl
carrier protein reductase, known as InhA.[1][5] The inhibition of InhA blocks the synthesis of
mycolic acids, which are essential and unique components of the mycobacterial cell wall.[1][6]
[7] This disruption of the cell wall leads to bacterial cell death.[7]

Isoniazid is bactericidal against actively growing M. tuberculosis and bacteriostatic against
slowly growing organisms.[1] Its high specificity for mycobacteria is due to the unique presence
of mycolic acids in their cell walls and the specific KatG enzyme required for its activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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